Cas no 20157-46-4 (1H-Pyrazole, 3,5-dimethyl-1-(4-methylphenyl)-)

• Product Name: 1H-Pyrazole, 3,5-dimethyl-1-(4-methylphenyl)-
• CAS No: 20157-46-4
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1391648
• PubChem ID: 13637618
• Update Time: 2025-04-20

1H-Pyrazole, 3,5-dimethyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3,5-dimethyl-1-(4-methylphenyl)-
• 3,5-dimethyl-1-(4-methylphenyl)pyrazole
• AKOS008956739
• SCHEMBL10169870
• DTXSID90545617
• 3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole
• 20157-46-4

• Inchi： 1S/C12H14N2/c1-9-4-6-12(7-5-9)14-11(3)8-10(2)13-14/h4-8H,1-3H3
• InChI Key： PUQFJZIRTBUYPB-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CC=2)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82